[4-(3,4-Dichlorophenyl)Phenyl]Methylamine Hydrochloride

Specification

• CAS No.: 618910-51-3
• Molecular Formula: C13H12Cl3N
• Molecular Weight: 288.6 g/mol
• IUPAC Name: [4-(3,4-dichlorophenyl)phenyl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C13H11Cl2N.ClH/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10;/h1-7H,8,16H2;1H
• Standard InChI Key: JDOPYPNOJWRQJY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CN)C2=CC(=C(C=C2)Cl)Cl.Cl
• Canonical SMILES: C1=CC(=CC=C1CN)C2=CC(=C(C=C2)Cl)Cl.Cl

Introduction

Chemical Structure and Properties

Chemical Identification

[4-(3,4-Dichlorophenyl)Phenyl]Methylamine Hydrochloride is identified through various chemical nomenclature systems and identifiers that uniquely define its structure. The following table presents the key identification parameters for this compound:

Identifier Type	Value
CAS Number	618910-51-3
PubChem CID	17998853
IUPAC Name	[4-(3,4-dichlorophenyl)phenyl]methanamine;hydrochloride
Molecular Formula	C13H12Cl3N
Molecular Weight	288.6 g/mol
InChI	InChI=1S/C13H11Cl2N.ClH/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10;/h1-7H,8,16H2;1H
InChIKey	JDOPYPNOJWRQJY-UHFFFAOYSA-N
SMILES	C1=CC(=CC=C1CN)C2=CC(=C(C=C2)Cl)Cl.Cl
Parent Compound	CID 3610827 ([4-(3,4-Dichlorophenyl)phenyl]methylamine)

The compound is also known by several synonyms including 4-(3,4-DICHLOROPHENYL)BENZYLAMINE HCL and (3',4'-Dichloro-[1,1'-biphenyl]-4-yl)methanamine hydrochloride. These alternative names may be encountered in literature and chemical databases, providing different ways to reference the same chemical entity.

Structural Properties

The structural properties of [4-(3,4-Dichlorophenyl)Phenyl]Methylamine Hydrochloride are defined by several key features that influence its chemical behavior and reactivity:

The 3,4-dichloro substitution pattern creates specific electronic and steric effects that can influence the compound's interactions with biological systems or its behavior in chemical reactions. The presence of the methylamine group provides a versatile functional handle for further chemical transformations.

Physical Properties

While specific physical property data for [4-(3,4-Dichlorophenyl)Phenyl]Methylamine Hydrochloride is limited in the available search results, certain properties can be inferred based on its chemical structure and typical characteristics of similar compounds:

Physical Property	Characteristic/Value
Physical State	Likely a crystalline solid at room temperature
Color	Typically white to off-white (common for hydrochloride salts)
Solubility	Enhanced water solubility compared to free base form; likely soluble in polar organic solvents
pH (in solution)	Acidic (typical for hydrochloride salts)
Stability	Generally stable under standard conditions; should be stored in a cool, dry place
Hazard Classification	Xi (Irritant)
HS Code	2921490090

The compound was first recorded in chemical databases on December 4, 2007, with the most recent modification to its record dated March 1, 2025. As a hydrochloride salt, it likely exhibits the enhanced stability that is characteristic of amine hydrochlorides, which makes them preferred forms for storage and handling compared to free amines.

Synthesis and Production Methods

Purification Techniques

Purification of [4-(3,4-Dichlorophenyl)Phenyl]Methylamine Hydrochloride would typically involve techniques suitable for crystalline salts, such as:

• Recrystallization: Using appropriate solvent systems to obtain pure crystals.

• Salt Formation/Free Base Conversion: Converting between the free base and salt forms can be an effective purification strategy, as the different solubility profiles can be exploited.

• Chromatographic Methods: For analytical or small-scale purification, various chromatographic techniques might be employed.

The high purity required for research and pharmaceutical applications would necessitate rigorous quality control procedures to ensure the compound meets specifications for identity, purity, and content.